Cas no 578751-08-3 (2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide)

• Product name: 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide
• CAS No: 578751-08-3
• MF: C₁₉H₂₁N₅O₂S
• MW: 383.46734213829
• CID: 5474987

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,6-dimethylphenyl)acetamide
• 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide

• Inchi： 1S/C19H21N5O2S/c1-12-5-4-6-13(2)17(12)21-16(25)11-27-19-23-22-18(24(19)20)14-7-9-15(26-3)10-8-14/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key： HATKZMQBNASPFV-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CSC1N(N)C(C2=CC=C(OC)C=C2)=NN=1

Additional information on 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide

Introduction to 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide (CAS No. 578751-08-3)

Compound 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide, identified by its CAS number 578751-08-3, is a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of multiple functional groups, including an amino group, a sulfanyl group, and a triazole ring, makes this molecule a versatile candidate for further exploration in drug discovery and development.

The molecular structure of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide incorporates several key pharmacophores that are known to interact with biological targets. The 4-amino group provides a site for hydrogen bonding, which is crucial for the binding affinity of many drugs. The 5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl moiety introduces a layer of complexity that can influence the compound's solubility and metabolic stability. Additionally, the N-(2,6-dimethylphenyl)acetamide component suggests potential interactions with enzymes and receptors due to its amide functionality.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from triazole scaffolds. Triazoles are known for their broad spectrum of biological activities, including antifungal, anti-inflammatory, and anticancer properties. The incorporation of a triazole ring in 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide not only enhances its structural diversity but also opens up possibilities for designing molecules with enhanced pharmacological profiles.

The role of sulfanyl groups in medicinal chemistry cannot be overstated. Sulfanyl groups are known to contribute to the bioavailability and metabolic stability of drugs. In 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide, the sulfanyl group is strategically positioned to interact with biological targets while maintaining overall molecular flexibility. This positioning may enhance the compound's ability to bind effectively to its intended receptors or enzymes.

The influence of substituents on the aromatic rings in this compound is another area of interest. The presence of a methoxy group on the phenyl ring adjacent to the triazole ring can affect electronic properties and solubility. Methoxy groups are often used in drug design to improve metabolic stability and reduce toxicity. The combination of these substituents in 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide suggests a carefully balanced design aimed at optimizing pharmacokinetic properties.

In the context of current research trends, there is a significant focus on developing small molecule inhibitors that target protein-protein interactions (PPIs). Many diseases are associated with aberrant PPIs, making them attractive therapeutic targets. The unique structural features of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide, particularly its ability to engage multiple functional groups simultaneously, positions it as a promising candidate for PPI inhibition.

Epidemiological studies have shown that compounds with amide functionalities often exhibit favorable pharmacokinetic profiles. The amide group in N-(2,6-dimethylphenyl)acetamide can contribute to good oral bioavailability and reduced systemic toxicity. This feature is particularly important in drug development where achieving therapeutic efficacy while minimizing side effects is paramount.

The synthesis and optimization of derivatives of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,6-dimethylphenyl)acetamide represent an ongoing area of research. Advances in synthetic methodologies have enabled chemists to explore complex molecular architectures with greater precision. Techniques such as combinatorial chemistry and high-throughput screening have accelerated the discovery process by allowing rapid testing of large libraries of compounds.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance，it may find utility in diagnostic imaging due to its ability to bind specific biological targets with high affinity. Additionally，its structural complexity suggests that it could serve as a scaffold for designing molecules with novel mechanisms of action.

In conclusion，2-{4-amino-5-(4-methoxyphenyl)-4H- 1, 2, 4-triazol- 3- ylsulfanyl} -N- ( 2, 6- dimethylphenyl) acetamide (CAS No. 578751 -08 -3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in drug discovery technologies, make it an exciting candidate for further exploration. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.